Cas no 2228501-99-1 (3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine)

• Product Name: 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine
• CAS No: 2228501-99-1
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 5965681
• PubChem ID: 165866307
• Update Time: 2025-10-21

3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine
• 3-[4-fluoro-3-(trifluoromethyl)phenoxy]-3-methylazetidine
• EN300-1959601
• 2228501-99-1

• Inchi： 1S/C11H11F4NO/c1-10(5-16-6-10)17-7-2-3-9(12)8(4-7)11(13,14)15/h2-4,16H,5-6H2,1H3
• InChI Key： OXAQJHLZZHXTBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)OC1(C)CNC1

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine

Introduction to 3-4-Fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine (CAS No. 2228501-99-1)

3-4-Fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine, with the CAS number 2228501-99-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of multiple fluorine atoms and a trifluoromethyl group imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical research and development activities.

The chemical structure of 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine is characterized by a central azetidine ring substituted with a fluoro group, a trifluoromethyl group, and a phenoxy moiety. The fluorine atoms and the trifluoromethyl group contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties enhance the compound's ability to cross biological membranes and improve its bioavailability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these receptor interactions could lead to the development of more effective and targeted therapies.

In addition to its neurological applications, 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine has also been investigated for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, arthritis, and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which could translate into once-daily dosing regimens in clinical settings. These characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing studies aim to further elucidate its therapeutic potential and identify optimal dosing strategies for different indications.

The synthesis of 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the azetidine ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group manipulations to introduce the fluoro and trifluoromethyl substituents. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research.

In conclusion, 3-4-fluoro-3-(trifluoromethyl)phenoxy-3-methylazetidine (CAS No. 2228501-99-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatments in the future.